Cas no 2227837-68-3 ((2S)-4-(3,4-dichlorophenyl)butan-2-ol)
(2S)-4-(3,4-dichlorophenyl)butan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2S)-4-(3,4-dichlorophenyl)butan-2-ol
- EN300-1984354
- 2227837-68-3
-
- Inchi: 1S/C10H12Cl2O/c1-7(13)2-3-8-4-5-9(11)10(12)6-8/h4-7,13H,2-3H2,1H3/t7-/m0/s1
- InChI Key: OGEFBWRDBYQQNN-ZETCQYMHSA-N
- SMILES: ClC1=C(C=CC(=C1)CC[C@H](C)O)Cl
Computed Properties
- Exact Mass: 218.0265204g/mol
- Monoisotopic Mass: 218.0265204g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 20.2Ų
(2S)-4-(3,4-dichlorophenyl)butan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1984354-1g |
(2S)-4-(3,4-dichlorophenyl)butan-2-ol |
2227837-68-3 | 1g |
$557.0 | 2023-09-16 | ||
| Enamine | EN300-1984354-5g |
(2S)-4-(3,4-dichlorophenyl)butan-2-ol |
2227837-68-3 | 5g |
$1614.0 | 2023-09-16 | ||
| Enamine | EN300-1984354-10g |
(2S)-4-(3,4-dichlorophenyl)butan-2-ol |
2227837-68-3 | 10g |
$2393.0 | 2023-09-16 | ||
| Enamine | EN300-1984354-0.05g |
(2S)-4-(3,4-dichlorophenyl)butan-2-ol |
2227837-68-3 | 0.05g |
$468.0 | 2023-09-16 | ||
| Enamine | EN300-1984354-0.1g |
(2S)-4-(3,4-dichlorophenyl)butan-2-ol |
2227837-68-3 | 0.1g |
$490.0 | 2023-09-16 | ||
| Enamine | EN300-1984354-0.25g |
(2S)-4-(3,4-dichlorophenyl)butan-2-ol |
2227837-68-3 | 0.25g |
$513.0 | 2023-09-16 | ||
| Enamine | EN300-1984354-0.5g |
(2S)-4-(3,4-dichlorophenyl)butan-2-ol |
2227837-68-3 | 0.5g |
$535.0 | 2023-09-16 | ||
| Enamine | EN300-1984354-1.0g |
(2S)-4-(3,4-dichlorophenyl)butan-2-ol |
2227837-68-3 | 1g |
$1543.0 | 2023-06-03 | ||
| Enamine | EN300-1984354-2.5g |
(2S)-4-(3,4-dichlorophenyl)butan-2-ol |
2227837-68-3 | 2.5g |
$1089.0 | 2023-09-16 | ||
| Enamine | EN300-1984354-5.0g |
(2S)-4-(3,4-dichlorophenyl)butan-2-ol |
2227837-68-3 | 5g |
$4475.0 | 2023-06-03 |
(2S)-4-(3,4-dichlorophenyl)butan-2-ol Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on (2S)-4-(3,4-dichlorophenyl)butan-2-ol
Introduction to (2S)-4-(3,4-dichlorophenyl)butan-2-ol (CAS No. 2227837-68-3)
(2S)-4-(3,4-dichlorophenyl)butan-2-ol, with the CAS number 2227837-68-3, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chiral center and a substituted phenyl group, which contribute to its potential biological activities and applications.
The chemical structure of (2S)-4-(3,4-dichlorophenyl)butan-2-ol consists of a butan-2-ol backbone with a 3,4-dichlorophenyl substituent. The presence of the chiral center at the 2-position of the butanol moiety imparts enantiomeric specificity, which is crucial for its biological interactions. This compound can be synthesized through various methods, including asymmetric synthesis and chiral resolution techniques, ensuring the production of the desired enantiomer.
Recent studies have highlighted the potential of (2S)-4-(3,4-dichlorophenyl)butan-2-ol in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective properties by modulating specific receptors and signaling pathways involved in neuronal survival and function. The compound's ability to cross the blood-brain barrier further enhances its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.
In addition to its neuroprotective effects, (2S)-4-(3,4-dichlorophenyl)butan-2-ol has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. These findings are supported by preclinical studies that have shown significant reductions in inflammation markers in animal models.
The pharmacokinetic profile of (2S)-4-(3,4-dichlorophenyl)butan-2-ol has also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for drug development. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. Its metabolism primarily occurs through hepatic enzymes, leading to the formation of metabolites that are efficiently excreted via urine and bile.
Safety and toxicity assessments are critical components of drug development. Preclinical studies have shown that (2S)-4-(3,4-dichlorophenyl)butan-2-ol has a favorable safety profile at therapeutic doses. No significant adverse effects were observed in animal models at doses up to several times higher than those required for therapeutic efficacy. These results provide a strong foundation for advancing this compound into clinical trials.
Clinical trials are currently underway to evaluate the safety and efficacy of (2S)-4-(3,4-dichlorophenyl)butan-2-ol in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms related to neurological disorders and inflammatory conditions. The compound's well-tolerated profile and lack of serious side effects further support its potential as a novel therapeutic agent.
In conclusion, (2S)-4-(3,4-dichlorophenyl)butan-2-ol (CAS No. 2227837-68-3) is a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure, favorable pharmacokinetic properties, and positive preclinical and early clinical data make it an attractive candidate for further development. Ongoing research continues to explore its full therapeutic potential, paving the way for new treatments in various medical fields.
2227837-68-3 ((2S)-4-(3,4-dichlorophenyl)butan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)